Cas no 91244-91-6 (1-(2-chloro-5-methylphenyl)-2-methylpropan-2-ol)

• Product Name: 1-(2-chloro-5-methylphenyl)-2-methylpropan-2-ol
• CAS No: 91244-91-6
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 6169245
• PubChem ID: 165974096
• Update Time: 2025-05-20

1-(2-chloro-5-methylphenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-methylphenyl)-2-methylpropan-2-ol
• 91244-91-6
• EN300-1980325

• Inchi： 1S/C11H15ClO/c1-8-4-5-10(12)9(6-8)7-11(2,3)13/h4-6,13H,7H2,1-3H3
• InChI Key： WBKXCXKRKZGERR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1CC(C)(C)O

Computed Properties

• Exact Mass: 198.0811428g/mol
• Monoisotopic Mass: 198.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-chloro-5-methylphenyl)-2-methylpropan-2-ol

1-(2-Chloro-5-Methylphenyl)-2-Methylpropan-2-ol: A Comprehensive Overview

1-(2-Chloro-5-Methylphenyl)-2-Methylpropan-2-ol, also known by its CAS number 91244-91-6, is a versatile organic compound with significant applications in various industries. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in pharmaceuticals, agrochemicals, and specialty chemicals. In this article, we will delve into the properties, synthesis, applications, and the latest research findings related to this compound.

The molecular structure of 1-(2-Chloro-5-Methylphenyl)-2-Methylpropan-2-ol comprises a chlorinated aromatic ring attached to a tertiary alcohol group. The presence of the chlorine atom at the 2-position of the phenyl ring introduces unique electronic properties, making it an interesting candidate for various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the most notable advancements in the synthesis of 1-(2-Chloro-5-Methylphenyl)-2-Methylpropan-2-ol involves the use of environmentally friendly methodologies. Researchers have explored catalytic asymmetric synthesis techniques to enhance the efficiency and reduce the environmental footprint of its production. These methods not only improve yield but also contribute to sustainable chemistry practices, aligning with global efforts to promote green chemistry.

In terms of applications, 1-(2-Chloro-5-Methylphenyl)-2-Methylpropan-2-ol has found utility in the agrochemical industry as an intermediate in the synthesis of herbicides and fungicides. Its ability to undergo various functional group transformations makes it a valuable building block for designing bioactive molecules with specific modes of action. Recent studies have demonstrated its potential in developing next-generation pesticides with reduced toxicity and higher efficacy.

The pharmaceutical industry has also benefited from the unique properties of this compound. It serves as an intermediate in the synthesis of drugs targeting various diseases, including cancer and infectious diseases. For instance, researchers have utilized it in the development of kinase inhibitors, which are critical in anticancer therapy. The compound's ability to form stable intermediates during complex syntheses has made it indispensable in drug discovery pipelines.

In addition to its role as an intermediate, 1-(2-Chloro-5-Methylphenyl)-2-Methylpropan-2-ol has been explored for its direct biological activity. Recent studies have investigated its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways. These findings underscore its versatility and pave the way for further research into its therapeutic applications.

The latest research on this compound has also focused on its interaction with biological systems at a molecular level. Advanced computational techniques, such as molecular docking and dynamics simulations, have provided insights into its binding affinities and mechanisms of action. These studies are crucial for optimizing its use in drug design and understanding its pharmacokinetic properties.

In conclusion, 1-(2-Chloro-5-Methylphenyl)-2-Methylpropan-2-ol, CAS number 91244-91-6, is a multifaceted compound with wide-ranging applications across industries. Its unique chemical structure and versatile reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new potentials and improve synthetic methodologies, this compound is poised to play an even more significant role in advancing scientific innovation.